Cas no 725245-13-6 (5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 725245-13-6
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD04968869
• CID: 3111627
• PubChem ID: 17379300
• Update Time: 2025-05-23

5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Ethoxy-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol
• CS-0322549
• STK448644
• ALBB-003288
• 5-(2-ETHOXYPHENYL)-4-METHYL-2H-1,2,4-TRIAZOLE-3-THIONE
• 725245-13-6
• H22687
• 3-(2-ethoxyphenyl)-4-methyl-1H-1,2,4-triazole-5-thione
• MFCD04968869
• 5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• BBL017484
• AKOS003367315
• VS-06206
• 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04968869
• Inchi： 1S/C11H13N3OS/c1-3-15-9-7-5-4-6-8(9)10-12-13-11(16)14(10)2/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key： BKLGQMGJSHHOCE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2OCC)N1C

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol

5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, with the CAS number 725245-13-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring with a thiol group and an ethoxyphenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The molecular structure of 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol is characterized by a 1,2,4-triazole ring system, which is a heterocyclic aromatic compound. The triazole ring is further substituted with a methyl group at position 4 and a thiol group at position 3. The ethoxyphenyl group at position 5 introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. This structure has been the focus of recent studies exploring its potential as a building block for novel pharmaceutical agents.

Recent research has highlighted the importance of 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol in the development of anti-tumor agents. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. The thiol group in the molecule plays a crucial role in its ability to interact with cellular components, potentially leading to apoptosis in cancer cells. Additionally, the ethoxyphenyl substituent enhances the molecule's solubility and bioavailability, making it an attractive candidate for further drug development.

In terms of synthesis, 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol can be prepared through a variety of methods. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of ammonia or ammonium salts. This method allows for the formation of the triazole ring via a cyclization process. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes for this compound.

The chemical properties of 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol make it suitable for various applications beyond pharmacology. For instance, its thiol group enables it to act as a reducing agent in organic reactions. This property has been exploited in recent studies to develop new methods for synthesizing complex organic molecules. Furthermore, the compound's ability to coordinate with metal ions has led to its use in materials science applications such as catalysts and sensors.

The biological activity of 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol has been extensively studied in recent years. In addition to its anti-tumor properties, this compound has shown promise as an anti-inflammatory agent. Experimental data indicate that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in conditions such as arthritis and other inflammatory diseases.

The application of computational chemistry techniques has significantly advanced our understanding of 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol. Molecular docking studies have revealed that this compound can bind effectively to various protein targets associated with cancer and inflammation. These insights have guided further experimental work aimed at optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy.

In conclusion, 5-(2-Ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol, CAS number 725245-13-6), is a multifaceted compound with promising applications in drug discovery and materials science. Its unique structure and functional groups make it an ideal candidate for further research into its biological activity and chemical reactivity. As ongoing studies continue to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in both academic and industrial settings.